Cas no 170499-98-6 (1H-Indole, 6-(phenylmethyl)-)
1H-Indole, 6-(phenylmethyl)- structure
Product Name:1H-Indole, 6-(phenylmethyl)-
CAS No:170499-98-6
MF:C15H13N
MW:207.270423650742
CID:1352960
PubChem ID:19038052
Update Time:2025-04-20
1H-Indole, 6-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 6-(phenylmethyl)-
- 6-benzyl-1H-indole
- DB-383234
- 170499-98-6
- SCHEMBL7504545
- CS-0372425
-
- Inchi: 1S/C15H13N/c1-2-4-12(5-3-1)10-13-6-7-14-8-9-16-15(14)11-13/h1-9,11,16H,10H2
- InChI Key: FSXFOTCMFOCQBE-UHFFFAOYSA-N
- SMILES: N1C=CC2C=CC(=CC1=2)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 207.10489
- Monoisotopic Mass: 207.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- PSA: 15.79
1H-Indole, 6-(phenylmethyl)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
170499-98-6 (1H-Indole, 6-(phenylmethyl)-) Related Products
- 344748-71-6(4-ethyl-1H-Indole)
- 4765-24-6(6-Ethylindole)
- 68742-28-9(5-Ethylindole)
- 50614-90-9(4-Benzyl-1h-indole)
- 32996-24-0(6-Isopropyl indole)
- 5599-49-5(3-Ethyl-9H-carbazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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